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Compound of Interest

Compound Name: 2-Pyridyl ZINC bromide

Cat. No.: B8495420 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for researchers, scientists, and drug development professionals working with 2-Pyridyl ZINC
bromide. Adherence to these procedures is essential for ensuring laboratory safety and

operational integrity.

2-Pyridyl ZINC bromide is a highly reactive organometallic compound, typically supplied as a

0.5M solution in tetrahydrofuran (THF). Its utility in cross-coupling reactions is paralleled by its

significant hazards, including flammability, reactivity with water and air, and corrosivity. This

guide outlines the necessary personal protective equipment (PPE), step-by-step handling

procedures, and comprehensive disposal plans to mitigate these risks.

Essential Safety and Handling Information
Proper handling of 2-Pyridyl ZINC bromide is paramount to preventing accidents and ensuring

the well-being of laboratory personnel. The compound and its THF solvent are hazardous,

requiring stringent safety measures.

Summary of Hazards and Properties
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Property/Hazard Description

Physical State 0.5 M solution in Tetrahydrofuran (THF)

CAS Number 218777-23-2

Molecular Formula C₅H₄BrNZn

Molecular Weight 223.39 g/mol

Signal Word Danger

Key Hazards Flammable Liquid and Vapor[1]

In contact with water releases flammable

gases[2][3]

Causes severe skin burns and eye damage[1][4]

Harmful if swallowed[2][3]

May cause respiratory irritation[1][2][3]

Suspected of causing cancer[1]

Storage Conditions
Store at 2-8°C under an inert atmosphere, away

from heat, sparks, and open flames[1][2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 2-Pyridyl ZINC bromide.
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PPE Category Specification Rationale

Body Protection

Flame-resistant lab coat (e.g.,

Nomex) worn over natural fiber

clothing (e.g., cotton).[2][4] A

chemical-resistant apron

should be worn over the lab

coat for larger quantities.[2]

Protects against fire and

chemical splashes. Synthetic

fibers can melt and adhere to

the skin in a fire.[4]

Eye and Face Protection
Safety goggles and a full-face

shield.[5]

Provides comprehensive

protection against splashes

and potential explosions.

Hand Protection

Double gloving is

recommended.[6] For

incidental contact, nitrile

gloves may be used, but must

be changed immediately upon

contamination.[2][5] For

extended contact or

immersion, use laminated film

(e.g., Ansell Barrier) or butyl

rubber gloves.[5]

Tetrahydrofuran (THF) readily

penetrates many common

glove materials, including latex

and nitrile.[7]

Respiratory Protection

Work must be conducted in a

certified chemical fume hood

or a glove box.[2] For

unpacking non-plastic

containers or in case of a spill,

an appropriate respirator (e.g.,

N95 or a respirator with an

organic vapor cartridge) should

be used.

Prevents inhalation of harmful

vapors.

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial for the safe management of 2-Pyridyl ZINC bromide.
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Receiving and Storage
Inspect on Arrival: Upon receipt, visually inspect the container for any signs of damage or

leakage.

Date and Label: Clearly mark the container with the date of receipt and the date it is first

opened.

Proper Storage: Store the container in a designated, properly ventilated, and explosion-proof

refrigerator for flammable liquids at 2-8°C.[2][3] Ensure it is stored under an inert atmosphere

and away from incompatible materials such as water, acids, and oxidizing agents.[1]

Handling and Experimental Use
All manipulations must be performed under an inert atmosphere (e.g., argon or nitrogen) in a

chemical fume hood or glove box.

Preparation:

Ensure a Class ABC and/or Class D fire extinguisher is readily accessible.

Keep an appropriate spill kit for flammable and reactive materials nearby.

Remove all flammable materials and potential ignition sources from the work area.

Ensure all glassware and equipment are thoroughly dried and purged with an inert gas

before use.[7]

Transferring the Reagent:

Use standard air-free techniques, such as a cannula or a gas-tight syringe, for transferring

the solution.[6]

Slowly draw the required amount of the solution into the syringe.

Ensure the container is sealed under an inert atmosphere after the transfer.

During the Reaction:
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Maintain the inert atmosphere throughout the experiment.

Monitor the reaction for any signs of exothermic activity or pressure build-up.

Disposal Plan: Quenching and Waste Management
Unused or excess 2-Pyridyl ZINC bromide must be safely neutralized (quenched) before

disposal.

Experimental Protocol: Quenching Procedure
Setup: In a chemical fume hood, place a flask of appropriate size, equipped with a stirrer, in

an ice/water bath to manage heat generation. The flask should be under an inert

atmosphere.

Dilution: Dilute the 2-Pyridyl ZINC bromide solution with an anhydrous, inert solvent (e.g.,

THF or toluene) to reduce its concentration.

Slow Addition of Quenching Agent: While stirring vigorously, slowly add a proton-donating

solvent. A common and effective method is the dropwise addition of a solution of isopropanol

in toluene. Alternatively, ethanol or a saturated aqueous solution of ammonium chloride

(NH₄Cl) can be used cautiously.[1][3]

Monitoring: Monitor the temperature of the quenching mixture closely. If the temperature

rises significantly, slow down or temporarily stop the addition of the quenching agent.

Completion: Continue the slow addition until gas evolution ceases. Allow the mixture to

slowly warm to room temperature while stirring.

Waste Disposal
Labeling: The quenched mixture should be collected in a clearly labeled hazardous waste

container. The label should include "Hazardous Waste," the chemical composition (e.g., zinc

salts, pyridine derivatives, solvent), and the associated hazards (e.g., toxic).

Segregation: Keep this waste stream separate from other chemical wastes to prevent

incompatible reactions.[4]
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Collection: Dispose of the waste through your institution's hazardous waste management

program. Do not pour any of the waste down the drain.[4]

Contaminated Materials: All contaminated materials, including gloves, syringe needles, and

paper towels, must be collected in a sealed container and disposed of as hazardous waste.

Emergency Procedures
Emergency First Aid and Response

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[6]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6]

Spill

Evacuate the area. If the spill is small and you

are trained to handle it, contain the spill with an

inert absorbent material (e.g., sand or

vermiculite). Prevent it from coming into contact

with water. Place the absorbed material in a

sealed container for hazardous waste disposal.

For large spills, evacuate the area and contact

your institution's emergency response team.

Fire

Use a Class D fire extinguisher for fires

involving the organometallic compound. Use a

dry chemical or carbon dioxide extinguisher for

solvent fires. Do NOT use water.
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Workflow for Safe Handling of 2-Pyridyl ZINC
Bromide
Caption: Workflow for the safe handling of 2-Pyridyl ZINC bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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